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Compound of Interest

Compound Name: PIN1 inhibitor API-1

cat. No.: 8610110

This guide provides technical support for the handling, storage, and stability of API-1 (Akt/PKB
inhibitor, CAS: 36707-00-3) when prepared in Dimethyl Sulfoxide (DMSO). It includes
frequently asked questions, troubleshooting advice, and detailed experimental protocols for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: How should | prepare a stock solution of API-1 in DMSO?

Al: To prepare a stock solution, weigh the desired amount of API-1 powder and dissolve it in
high-purity, anhydrous DMSO to the desired concentration. For example, to make a 10 mM
stock solution, add 1 mL of DMSO to 3.37 mg of API-1 (MW: 337.29 g/mol ). Vortex or sonicate
briefly to ensure the compound is fully dissolved. A detailed protocol is provided in the
"Experimental Protocols" section.

Q2: What is the maximum solubility of API-1 in DMSO?

A2: API-1 is highly soluble in DMSO. Technical data from suppliers indicates solubility up to at
least 100 mM.[1] However, for practical long-term storage, preparing stock solutions at lower
concentrations (e.g., 10-20 mM) is common practice to avoid precipitation at low temperatures.

Q3: What are the recommended storage conditions for API-1 powder and its DMSO stock
solutions?

A3: Recommendations can vary slightly between suppliers. For optimal stability, API-1 powder
should be stored at -20°C for long-term use (up to 3 years).[2][3] Once dissolved in DMSO,
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stock solutions should be aliquoted into single-use vials to minimize freeze-thaw cycles and
stored at -80°C for long-term stability (up to 1 year).[2][3] Some suppliers state that storage at
room temperature is acceptable for the solid form, but refrigerated or frozen storage is
generally preferred for preserving compound integrity over time.[1][4]

Q4: My API-1 in DMSO stock solution has frozen. Is it still usable?

A4: Yes. DMSO has a freezing point of approximately 18.5°C (65.4°F), so it is normal for
solutions to freeze when stored at 4°C or below.[5][6] The compound is not harmed by freezing.
You can thaw the vial at room temperature or in a warm water bath.[6] Ensure the solution is
completely thawed and vortexed gently to ensure homogeneity before use.[7]

Q5: How many freeze-thaw cycles can | subject my API-1 stock solution to?

A5: It is best practice to minimize freeze-thaw cycles as they can potentially lead to compound
degradation.[8][9] The most effective way to avoid this is to aliquot the main stock solution into
smaller, single-use volumes immediately after preparation.

Q6: Why is it important to use anhydrous DMSQO?

A6: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[8][10] Water in the
DMSO can reduce the solubility of compounds and facilitate hydrolysis, a chemical process
that can degrade the compound over time.[9] Using fresh, high-purity, anhydrous DMSO is
critical for maximizing the stability of your API-1 stock solution.[3][9]

Data Summary Tables

Table 1: Solubility and Molecular Properties of API-1
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Property Value Source
4-amino-5,6-dihydro-2-(4-

Chemical Name (hydroxymethyl)phenyl)-7H- -
pyrrolo[2,3-d]pyrimidin-7-one

Target Akt/PKB [1][4][11]

CAS Number 36707-00-3 [1][11]

Molecular Weight 337.29 g/mol [1114]

Solubility in DMSO Up to 100 mM [1]

Purity >96% [1][4]

Table 2: Recommended Storage Conditions for API-1

Recommendations

Format Temperature Duration
& Source
Recommended for
Solid Powder -20°C Up to 3 years long-term stability.[2]
[3]
Acceptable according
Room Temp. Short-term to some suppliers.[1]
[4]
Best practice for long-
term stability. Aliquot
In DMSO -80°C Up to 1 year )
to avoid freeze-thaw.
[2][3]
Suitable for short- to
-20°C Up to 1 month

mid-term storage.[3]
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Issue

Possible Cause(s)

Recommended Solution(s)

Reduced or no biological

activity in experiments.

1. Compound degradation due
to improper storage (e.g.,
multiple freeze-thaw cycles,
moisture).2. Incorrect stock

concentration.

1. Prepare a fresh stock
solution from powder.[8]2.
Aliquot new stock solutions to
minimize freeze-thaw cycles.
[9]3. Verify the initial weighing
and dilution calculations.4.
(Optional) Assess the purity of
the old stock solution using
HPLC or LC-MS.[9]

Precipitate observed in the

stock solution after thawing.

1. The compound has come
out of solution, possibly due to
high concentration or
incomplete initial dissolution.2.
The solution is not fully

thawed.

1. Gently warm the vial to 37°C
for a short period and vortex
thoroughly to redissolve the
compound.[9]2. Ensure the
solution is completely clear
before making dilutions for
your experiment.3. If
precipitation persists, consider
preparing a new stock at a

slightly lower concentration.

DMSO solvent has a

noticeable odor or color.

1. DMSO degradation.2.

Contamination of the solvent.

1. Discard the old DMSO.2.
Use fresh, high-purity,
anhydrous DMSO from a
reputable supplier to prepare

new stock solutions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM API-1 Stock Solution

in DMSO

Materials:

e API-1 powder (CAS: 36707-00-3)
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer
Procedure:

e Calculate Mass: Determine the mass of API-1 needed. For a 10 mM solution, the calculation
is: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
Mass (mg) = 0.010 mol/L x 0.001 L x 337.29 g/mol x 1000 mg/g = 3.37 mg (for 1 mL)

o Weigh API-1: Carefully weigh out 3.37 mg of API-1 powder using an analytical balance and
transfer it into a sterile vial.

e Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the API-1 powder.

o Dissolve: Cap the vial tightly and vortex the solution until the API-1 powder is completely
dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if
necessary.

» Aliquot: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,
single-use aliquots (e.g., 20-50 uL) in sterile microcentrifuge tubes.

o Store: Label the aliquots clearly with the compound name, concentration, and date. Store
them at -80°C for long-term use.[2][3]

Protocol 2: General Method for Assessing Stock
Solution Stability via HPLC

This protocol provides a general framework for monitoring the degradation of a compound in
DMSO over time.

Procedure:
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« Initial Analysis (T=0): Immediately after preparing the API-1 stock solution, take a small
aliquot and dilute it to a suitable concentration for analysis. Analyze this sample by High-
Performance Liquid Chromatography (HPLC) to obtain a starting purity profile. Record the
peak area of the parent compound.

o Storage: Store the remaining aliquots under the desired test conditions (e.g., -80°C, -20°C,
4°C, room temperature).

o Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months), thaw
one aliquot from each storage condition.

o Sample Preparation: Prepare the sample for analysis in the same way as the T=0 sample.

o HPLC Analysis: Analyze the sample using the identical HPLC method (column, mobile
phase, flow rate, detection wavelength) used for the T=0 sample.

o Data Comparison: Compare the peak area of the parent API-1 compound to the T=0 sample.
The appearance of new peaks or a decrease in the parent peak area indicates degradation.
Calculate the percentage of remaining API-1 to quantify its stability under each storage
condition.

Visual Guides and Diagrams
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API-1 Stock Solution Workflow

1. Weigh API-1 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliguot into
Single-Use Vials

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing API-1 stock solutions.
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Caption: API-1 inhibits the Akt pathway by preventing membrane translocation.
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Troubleshooting Logic for API-1 Solutions

Experiment shows
reduced/no activity

Is stock solution
precipitated?

How was the stock
stored and handled?

Warm to 37°C and vortex.
Is it fully dissolved?

Multiple freeze-thaws or

improper temperature roperly stored

Prepare fresh stock
from powder. Aliquot
and store at -80°C.

Problem Persists:
Consider compound/target issue

Repeat experiment
with clear solution

Problem Solved

Click to download full resolution via product page

Caption: Troubleshooting flowchart for unexpected experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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